2-methyl-2-phenylmorpholine-4-carboxamide

• CAS No.: 2408969-01-5
• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.3

Description

2-methyl-2-phenylmorpholine-4-carboxamide is a chemical compound with the molecular formula C12H16N2O2 and a molecular weight of 220.27 g/mol . It is a morpholine derivative, characterized by the presence of a morpholine ring substituted with a methyl group at the 2-position and a phenyl group at the 2-position, along with a carboxamide group at the 4-position .

Preparation Methods

The synthesis of 2-methyl-2-phenylmorpholine-4-carboxamide typically involves the reaction of appropriate starting materials under specific conditions. One common synthetic route involves the reaction of 2-methyl-2-phenylmorpholine with a carboxamide precursor . The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and catalysts like triethylamine or pyridine to facilitate the reaction . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

2-methyl-2-phenylmorpholine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, particularly nucleophilic substitution, where nucleophiles such as halides or amines replace specific functional groups.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., triethylamine, pyridine), and specific temperature and pressure conditions to optimize the reaction . Major products formed from these reactions depend on the specific reagents and conditions used, but they generally include oxidized, reduced, or substituted derivatives of the original compound .

Scientific Research Applications

2-methyl-2-phenylmorpholine-4-carboxamide has various scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis, particularly in the synthesis of more complex morpholine derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as a reference standard in pharmaceutical testing.

Mechanism of Action

The mechanism of action of 2-methyl-2-phenylmorpholine-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity . For example, it may inhibit the synthesis of certain biomolecules or interfere with cellular signaling pathways . The exact molecular targets and pathways involved depend on the specific biological context and the nature of the compound’s interactions .

Comparison with Similar Compounds

2-methyl-2-phenylmorpholine-4-carboxamide can be compared with other morpholine derivatives, such as:

2-methylmorpholine-4-carboxamide: Lacks the phenyl group, which may result in different chemical and biological properties.

2-phenylmorpholine-4-carboxamide: Lacks the methyl group, which may affect its reactivity and interactions.

4-morpholinecarboxamide: Lacks both the methyl and phenyl groups, leading to distinct chemical behavior and applications.

The uniqueness of this compound lies in its specific substitution pattern, which imparts unique chemical and biological properties compared to other similar compounds .